Cas no 3405-77-4 (5-methyl-1,2-oxazole-3-carboxylic acid)
5-Methyl-1,2-oxazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a methyl-substituted oxazole core. This compound is of interest in synthetic organic chemistry due to its functionalized oxazole ring, which serves as a versatile building block for pharmaceuticals, agrochemicals, and specialty materials. The carboxylic acid moiety allows for further derivatization through amidation, esterification, or other coupling reactions, while the oxazole scaffold contributes to its potential bioactivity. Its structural rigidity and polarity make it suitable for applications in drug discovery and molecular design. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
3405-77-4 structure
Product Name:5-methyl-1,2-oxazole-3-carboxylic acid
CAS No:3405-77-4
MF:C5H5NO3
MW:127.098101377487
MDL:MFCD01318162
CID:44118
PubChem ID:76947
Update Time:2025-06-07
5-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylisoxazole-3-carboxylic acid
- 5-methyl-1,2-oxazole-3-carboxylic acid
- 3-Carboxy-5-methylisoxazole
- 3-Carboxy-5-methylisoxazole 5-Methyl-3-isoxazolecarboxylic acid
- 5-methyl-3-isoxazole carboxylic acid
- 5-methyl-isoxazole-3-carboxylic acid
- Isoxazole Acid
- 5-Methyl-3-isoxazolecarboxylic acid
- 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-
- YZP807C30G
- 3-Isoxazolecarboxylicacid, 5-methyl-
- 5-methylisoxazole-3-carboxylicacid
- PubChem15552
- KSC224C5P
- ARONIS24549
- 5-methylisoxazol-3-carbonsaure
- AMOT0306
- 5-methylisoxazole carboxylic acid
- DT
- AM20090521
- A6015
- CS-W007575
- SY010127
- EN300-16526
- MFCD01318162
- AKOS000263471
- STR04361
- FT-0620625
- Q27449789
- AC-22739
- J-019440
- NS00048107
- 5-METHYLISOXASOLE-3-CARBOXYLIC ACID
- DTXSID10878772
- BNMPIJWVMVNSRD-UHFFFAOYSA-N
- 5-Methylisoxazole-3-carboxylic-d4 Acid
- M2405
- UNII-YZP807C30G
- SCHEMBL286771
- EINECS 225-454-9
- 5-methyl-isoxazole-carboxylic acid
- 3405-77-4
- J-517816
- F1984-0188
- EINECS 222-289-4
- AS-5028
- 1267623-84-6
- BB 0237313
- HMS1754B06
- 5-methyl-3-isoxazolecarboxlic acid
- CCG-321645
- ALBB-000121
- DB-013170
- STK260850
- BBL015822
- 3-Carboxy-5-methylisoxazole; 5-Methyl-1,2-oxazole-3-carboxylic Acid; 5-Methyl-3-isoxazolecarboxylic Acid
- 5-Methyl-3-isooxazolecarboxylic acid
-
- MDL： MFCD01318162
- Inchi： 1S/C5H5NO3/c1-3-2-4(5(7)8)6-9-3/h2H,1H3,(H,7,8)
- InChI Key： BNMPIJWVMVNSRD-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C(=O)O)=N1
- BRN： 114094
Computed Properties
- Exact Mass: 127.02700
- Monoisotopic Mass: 127.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 63.3
Experimental Properties
- Color/Form: White or cream powder
- Density: 1.3480
- Melting Point: 106-110 °C (lit.)
- Boiling Point: 312.5°C at 760 mmHg
- Flash Point: 312.5 °C at 760 mmHg
- Refractive Index: 1.514
- PSA: 63.33000
- LogP: 0.68120
- Solubility: Not determined
5-methyl-1,2-oxazole-3-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
5-methyl-1,2-oxazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813746-5g |
5-Methylisoxazole-3-carboxylic acid |
3405-77-4 | 95% | 5g |
88.20 | 2021-05-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010127-1g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | >97% | 1g |
¥40.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010127-5g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | >97% | 5g |
¥40.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010127-10g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | >97% | 10g |
¥51.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010127-25g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | >97% | 25g |
¥114.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010127-100g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | >97% | 100g |
¥456.00 | 2025-04-15 | |
| TRC | M314950-1g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | 1g |
$ 58.00 | 2023-09-07 | ||
| TRC | M314950-5g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | 5g |
$ 63.00 | 2023-09-07 | ||
| TRC | M314950-25g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | 25g |
$ 184.00 | 2023-09-07 | ||
| TRC | M314950-100g |
5-Methylisoxazole-3-carboxylic Acid |
3405-77-4 | 100g |
$552.00 | 2023-05-17 |
5-methyl-1,2-oxazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3405-77-4)5-methyl-1,2-oxazole-3-carboxylic acid
Order Number:A6015
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:31
Price ($):319.0
Email:sales@amadischem.com
5-methyl-1,2-oxazole-3-carboxylic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3405-77-4)5-methyl-1,2-oxazole-3-carboxylic acid
Purity:99%
Quantity:500g
Price ($):319.0